2-chloro-N-(2,3-dimethylquinoxalin-6-yl)-5-(methylthio)benzamide

• IUPAC Name: 2-chloro-N-(2,3-dimethylquinoxalin-6-yl)-5-methylsulfanylbenzamide
• InChI: InChI=1S/C18H16ClN3OS/c1-10-11(2)21-17-8-12(4-7-16(17)20-10)22-18(23)14-9-13(24-3)5-6-15(14)19/h4-9H,1-3H3,(H,22,23)
• InChI Key: LOENSCIYDMSPTC-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(N=C2C=C(C=CC2=N1)NC(=O)C3=C(C=CC(=C3)SC)Cl)C
• Molecular Formula: C18H16ClN3OS
• Molecular Weight: 357.9 g/mol

Description

2-chloro-N-(2,3-dimethylquinoxalin-6-yl)-5-(methylthio)benzamide is a chemical compound that has gained significant attention in scientific research due to its potential therapeutic applications. This compound is commonly referred to as DMXAA, and it is a member of the quinoxaline family of compounds. DMXAA was first synthesized in the 1990s, and since then, it has been extensively studied for its various properties.

Mechanism of Action

The mechanism of action of DMXAA is not fully understood, but it is believed to work by activating the immune system. DMXAA induces the production of cytokines, which are proteins that play a crucial role in the immune response. These cytokines then activate immune cells, such as macrophages and natural killer cells, which attack cancer cells. DMXAA also disrupts the blood supply to tumors, which can lead to their death.
Biochemical and Physiological Effects:
DMXAA has been shown to have various biochemical and physiological effects. It has been shown to induce the production of cytokines, such as tumor necrosis factor-alpha (TNF-α) and interferon-alpha (IFN-α). These cytokines play a crucial role in the immune response and can activate immune cells to attack cancer cells. DMXAA also disrupts the blood supply to tumors, which can lead to their death.

Advantages and Limitations for Lab Experiments

DMXAA has several advantages for lab experiments. It is relatively easy to synthesize, and it can be produced in large quantities for research purposes. DMXAA has also been extensively studied, and its properties are well understood. However, there are some limitations to using DMXAA in lab experiments. It can be toxic to cells at high concentrations, and it has been shown to have limited efficacy in some types of cancer.

Future Directions

There are several future directions for research on DMXAA. One area of research is to develop more effective delivery methods for DMXAA. Currently, DMXAA is administered intravenously, which can limit its effectiveness. Researchers are exploring other delivery methods, such as inhalation or topical application. Another area of research is to investigate the combination of DMXAA with other anticancer agents. DMXAA has been shown to have limited efficacy in some types of cancer, but it may be more effective when used in combination with other anticancer agents. Finally, researchers are exploring the use of DMXAA in combination with immunotherapy. DMXAA has been shown to activate the immune system, and it may be more effective when used in combination with other immunotherapeutic agents.

Synthesis Methods

DMXAA can be synthesized using various methods, but the most common method involves the reaction of 2,3-dimethylquinoxaline with thionyl chloride to form 2-chloro-3,6-dimethylquinoxaline. This intermediate is then reacted with 5-methylthiobenzoyl chloride to form DMXAA. The synthesis of DMXAA is relatively straightforward, and it can be produced in large quantities for research purposes.

Scientific Research Applications

DMXAA has been extensively studied for its potential therapeutic applications in the treatment of cancer. It has been shown to have anticancer properties, and it has been tested in various preclinical and clinical trials. DMXAA works by inducing tumor necrosis, which is the death of cancer cells. It has been shown to be effective against various types of cancer, including lung cancer, melanoma, and leukemia.